Cas no 1256643-50-1 (1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid)

• Product Name: 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• CAS No: 1256643-50-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 1088346
• PubChem ID: 51072293
• Update Time: 2025-05-19

1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• 1-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid(SALTDATA: 1.2HCl 1.5H2O)
• 1-propan-2-yl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid
• BS-37237
• 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylicacid
• 1256643-50-1

• Inchi： 1S/C10H15N3O2/c1-6(2)13-8-3-4-11-5-7(8)9(12-13)10(14)15/h6,11H,3-5H2,1-2H3,(H,14,15)
• InChI Key： FIVYOYKXMCXQOV-UHFFFAOYSA-N
• SMILES： OC(C1C2CNCCC=2N(C(C)C)N=1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid

Comprehensive Guide to 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1256643-50-1)

1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1256643-50-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyrazolo-pyridine derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. Researchers and industry professionals often search for high-purity 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid due to its potential as a building block for bioactive molecules.

The molecular structure of 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid features a fused pyrazole and pyridine ring system, which is further substituted with an isopropyl group and a carboxylic acid functionality. This unique arrangement contributes to its chemical reactivity and makes it a valuable intermediate in the synthesis of more complex compounds. The CAS No. 1256643-50-1 is frequently referenced in patent literature and scientific publications, highlighting its importance in modern chemistry.

One of the key reasons for the growing interest in 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid is its potential role in the development of novel therapeutic agents. The pyrazolo-pyridine scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. As a result, researchers are actively exploring its derivatives for drug development, particularly in areas such as central nervous system (CNS) disorders and metabolic diseases.

In addition to its pharmaceutical applications, 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid is also used in material science and agrochemical research. Its ability to act as a ligand or a precursor for functional materials makes it a versatile tool for scientists. The demand for CAS No. 1256643-50-1 has been steadily increasing, driven by advancements in synthetic methodologies and the need for high-quality intermediates in research and development.

From a synthetic perspective, the preparation of 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid involves multi-step organic reactions, often starting from readily available precursors. Optimizing the yield and purity of this compound is a common challenge, and many researchers seek efficient synthesis routes for 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid to streamline their workflows. Recent advancements in catalytic methods and green chemistry have provided new opportunities for its scalable production.

The market for pyrazolo-pyridine derivatives like 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid is expected to grow significantly in the coming years, fueled by the expanding pharmaceutical and biotechnology sectors. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of academic and industrial researchers. For those looking to purchase CAS No. 1256643-50-1, it is essential to verify the supplier's credentials and ensure compliance with regulatory standards.

In summary, 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1256643-50-1) is a promising compound with diverse applications in drug discovery, material science, and agrochemical research. Its unique structural features and reactivity profile make it a valuable asset for scientists exploring new chemical entities. As research continues to uncover its potential, the demand for high-quality 1-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid is likely to rise, solidifying its place in the toolkit of modern chemists.